Cas no 1078627-71-0 ((2,5-Dichlorophenyl)methanesulfonamide)

• Product Name: (2,5-Dichlorophenyl)methanesulfonamide
• CAS No: 1078627-71-0
• MF: C₇H₇Cl₂NO₂S
• MW: 240.106978654861
• MDL: MFCD12922861
• CID: 2171925
• PubChem ID: 65318658
• Update Time: 2025-05-26

(2,5-Dichlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,5-Dichlorophenyl)methanesulfonamide
• AM90580

• MDL： MFCD12922861
• Inchi： 1S/C7H7Cl2NO2S/c8-6-1-2-7(9)5(3-6)4-13(10,11)12/h1-3H,4H2,(H2,10,11,12)
• InChI Key： RAUGOJUTLFWIRV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1CS(N)(=O)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2,5-Dichlorophenyl)methanesulfonamide

Comprehensive Overview of (2,5-Dichlorophenyl)methanesulfonamide (CAS No. 1078627-71-0): Properties, Applications, and Innovations

(2,5-Dichlorophenyl)methanesulfonamide (CAS No. 1078627-71-0) is a specialized sulfonamide derivative with a molecular structure featuring a dichlorophenyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique chemical properties and potential applications. The presence of the methanesulfonamide moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of enzyme inhibitors and bioactive molecules.

In recent years, the demand for high-purity intermediates like (2,5-Dichlorophenyl)methanesulfonamide has surged, driven by advancements in precision medicine and green chemistry. A common query among scientists is: "How does the dichlorophenyl group influence the compound's binding affinity?" Studies suggest that the electron-withdrawing nature of chlorine atoms enhances interactions with biological targets, a feature leveraged in structure-activity relationship (SAR) studies. Furthermore, its thermal stability and solubility profile make it suitable for diverse formulations.

The compound’s synthetic versatility aligns with trends in sustainable chemistry. For instance, its application in catalyzed cross-coupling reactions reduces waste generation, addressing the industry’s shift toward eco-friendly processes. Analysts frequently search for "(2,5-Dichlorophenyl)methanesulfonamide suppliers" or "CAS 1078627-71-0 price trends," reflecting its commercial relevance. Regulatory compliance, such as REACH certification, is another critical consideration for global trade.

Emerging studies highlight its potential in material science, particularly in designing polymeric coatings with enhanced durability. The compound’s aromatic sulfonamide backbone contributes to UV resistance, a property sought after in high-performance materials. As the scientific community prioritizes molecular optimization, (2,5-Dichlorophenyl)methanesulfonamide exemplifies how tailored functional groups can unlock novel applications.

In conclusion, (2,5-Dichlorophenyl)methanesulfonamide (CAS No. 1078627-71-0) represents a convergence of innovation and practical utility. Its multifaceted roles—from pharmaceutical intermediates to advanced materials—underscore its importance in modern chemistry. Future research may explore its synergistic effects with other heterocyclic compounds, further expanding its industrial footprint.